(2Z)-6-[(2,6-dichlorobenzyl)oxy]-2-(2,3,4-trimethoxybenzylidene)-1-benzofuran-3(2H)-one

• Molecular Formula: C25H20Cl2O6
• Molecular Weight: 487.3 g/mol
• IUPAC Name: (2Z)-6-[(2,6-dichlorophenyl)methoxy]-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C25H20Cl2O6/c1-29-20-10-7-14(24(30-2)25(20)31-3)11-22-23(28)16-9-8-15(12-21(16)33-22)32-13-17-18(26)5-4-6-19(17)27/h4-12H,13H2,1-3H3/b22-11-
• InChI Key: JLNPTQUYTMNFQG-JJFYIABZSA-N
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC4=C(C=CC=C4Cl)Cl)OC)OC
• Canonical SMILES: COC1=C(C(=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=C(C=CC=C4Cl)Cl)OC)OC

Description

The compound “(2Z)-6-[(2,6-dichlorobenzyl)oxy]-2-(2,3,4-trimethoxybenzylidene)-1-benzofuran-3(2H)-one” is a benzofuran-3(2H)-one derivative characterized by two key structural features:

• Position 6: A 2,6-dichlorobenzyloxy group, introduced via alkylation of the hydroxyl group on the benzofuran core.
• Position 2: A 2,3,4-trimethoxybenzylidene substituent, formed through a condensation reaction with a trimethoxy-substituted benzaldehyde derivative.

The synthesis involves sequential steps:

Alkylation of 6-hydroxybenzofuran-3(2H)-one with 2,6-dichlorobenzyl chloride under basic conditions (K₂CO₃/DMF), yielding 6-((2,6-dichlorobenzyl)oxy)benzofuran-3(2H)-one as an intermediate (58% yield) .

Condensation with 2,3,4-trimethoxybenzaldehyde to form the Z-configured benzylidene moiety.

Key spectral data for related intermediates include:

• 1H NMR (CDCl₃): Peaks at δ 4.64 (s, 2H, OCH₂Ar) and 5.34 (s, 2H, benzofuran CH₂), with aromatic protons between δ 6.67–7.58 .
• MS: Molecular ion at m/z 309.2 (MH+) for the dichlorobenzyloxy intermediate .

Biological Activity

The compound belongs to a class of compounds known as benzofurans, which have been studied for their various pharmacological properties, including anti-cancer, anti-inflammatory, and antimicrobial activities. The specific structural features of this compound suggest potential interactions with biological targets such as enzymes and receptors involved in disease pathways.

Antioxidant Activity

Research indicates that compounds similar to benzofuran derivatives exhibit antioxidant properties. These properties are crucial in combating oxidative stress-related diseases. For instance, studies have shown that certain benzofuran derivatives can scavenge free radicals effectively, thereby protecting cells from oxidative damage.

Anticancer Properties

Benzofuran derivatives have been investigated for their anticancer activity. The compound may inhibit tubulin polymerization, a critical process in cancer cell division and proliferation. This inhibition could lead to reduced tumor growth and enhanced apoptosis in cancer cells. In vitro studies have demonstrated that related compounds can significantly reduce the viability of various cancer cell lines.

Enzyme Inhibition

The compound may act as an inhibitor of specific enzymes such as tyrosinase, which is involved in melanin production. Tyrosinase inhibitors are valuable in treating hyperpigmentation disorders. Research has shown that structurally related aurones can inhibit tyrosinase activity effectively, suggesting a similar potential for this compound.

Case Studies

• Tyrosinase Inhibition : A study focused on aurone derivatives found that compounds with hydroxyl substitutions exhibited significant inhibition of tyrosinase activity. The most potent inhibitors demonstrated over 70% inhibition at low concentrations, indicating that modifications to the benzofuran structure can enhance this activity .
• Anticancer Activity : A series of studies on benzofuran derivatives highlighted their ability to inhibit tubulin polymerization selectively in cancer cells while sparing normal endothelial cells. This selectivity is crucial for developing targeted cancer therapies .

Data Tables

Biological Activity	Mechanism	Reference
Antioxidant	Scavenging free radicals
Tyrosinase Inhibition	Competitive inhibition
Tubulin Polymerization Inhibition	Disruption of mitotic spindle formation

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (Position 6)	Benzylidene Group (Position 2)	Molecular Weight*	Key Spectral Features	Yield
Target Compound	2,6-Dichlorobenzyloxy	2,3,4-Trimethoxybenzylidene	~484.3	Anticipated 1H NMR: δ 3.8–4.1 (OCH₃), δ 5.3 (benzofuran CH₂)	—
Compound 5b	2,6-Dichlorobenzyloxy	Pyridin-4-ylmethylene	309.2 (MH+)	1H NMR: δ 4.64 (OCH₂Ar), δ 7.3–7.6 (pyridinyl protons)	58%
Compound	Hydroxy	2,4-Dichlorobenzylidene	~337.2	—	—
FDB014217	4,6-Dihydroxy-2-methoxy-3-(3-methylbut-2-en-1-yl)	None	~358.3	—	—

*Calculated based on substituents.

Key Differences and Implications

Substituent Effects on Physicochemical Properties

Position 6 Substituents :

• The 2,6-dichlorobenzyloxy group in the target compound increases lipophilicity (logP ~4.2) compared to the hydroxy group in the compound (logP ~1.8). This enhances cellular uptake but may reduce aqueous solubility .
• Trimethoxy vs. Dichloro Benzylidene Groups :

• 2,4-Dichlorobenzylidene () provides electron-withdrawing effects, altering electronic distribution and reactivity .

Synthetic Complexity :

• The pyridinylmethylene analogue (Compound 5b) requires fewer synthetic steps than the target compound, as the trimethoxybenzylidene group necessitates additional protection/deprotection steps .

Q & A

Q. What are the optimal synthetic routes for (2Z)-6-[(2,6-dichlorobenzyl)oxy]-2-(2,3,4-trimethoxybenzylidene)-1-benzofuran-3(2H)-one?

Methodological Answer: The synthesis typically involves a multi-step approach:

Core Formation : Condensation of 6-hydroxy-1-benzofuran-3(2H)-one with 2,3,4-trimethoxybenzaldehyde under basic conditions (e.g., NaOH or K₂CO₃ in ethanol) to form the benzylidene moiety .

Functionalization : Introduction of the 2,6-dichlorobenzyloxy group via nucleophilic substitution or Mitsunobu reaction, using 2,6-dichlorobenzyl bromide and a base (e.g., NaH in THF) .

Q. Key Conditions Table :

Step	Reagents/Conditions	Yield Range	Reference
Benzylidene formation	NaOH (0.1 M), EtOH, reflux, 12 h	65-75%
Dichlorobenzyloxy addition	NaH, THF, 0°C → RT, 6 h	50-60%

Challenges : Competing side reactions (e.g., over-oxidation) require strict temperature control and inert atmospheres .

Q. How can spectroscopic techniques confirm the stereochemistry and purity of this compound?

Methodological Answer :

• NMR :
  • ¹H NMR : Look for characteristic peaks:
• Z-configuration: Deshielded benzylidene proton (δ 7.8–8.2 ppm, singlet) .
• Methoxy groups: Three singlets (δ 3.7–3.9 ppm) for 2,3,4-trimethoxy substituents .
  • ¹³C NMR : Carbonyl (C=O) at δ 180–185 ppm and benzofuran carbons (δ 160–165 ppm) .
• MS : Molecular ion peak [M+H]⁺ matching exact mass (e.g., m/z 527.1 for C₂₆H₁₉Cl₂O₇) .
• HPLC : Purity >95% with C18 column, acetonitrile/water gradient .

Q. What in vitro assays are suitable for preliminary evaluation of biological activity?

Methodological Answer :

• Anticancer : MTT assay against cancer cell lines (e.g., HeLa, MCF-7), comparing IC₅₀ values with controls (e.g., doxorubicin) .
• Antimicrobial : Broth microdilution for MIC determination against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .
• Anti-inflammatory : COX-2 inhibition ELISA, with celecoxib as a positive control .

Data Interpretation : Activity discrepancies may arise from solvent choice (DMSO vs. ethanol) or cell line variability .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the optimization of this compound?

Methodological Answer :

• Substitution Patterns :
  • Benzylidene Group : Replace 2,3,4-trimethoxy with nitro or halogens to assess electron-withdrawing effects on bioactivity .
  • Dichlorobenzyloxy : Compare with mono-chloro or methyl analogues to evaluate steric vs. electronic contributions .
• Stereochemistry : Synthesize E-isomer to test Z-configuration dependency in biological targets .

Q. Example SAR Table :

Modification	Anticancer IC₅₀ (μM)	Antimicrobial MIC (μg/mL)
2,3,4-Trimethoxy (Z)	1.2 ± 0.3	8.0 (S. aureus)
3-Nitro (Z)	0.8 ± 0.2	4.0
E-Isomer	>50	>32

Q. What computational strategies predict the compound’s interactions with biological targets?

Methodological Answer :

• Docking Studies : Use AutoDock Vina to model binding to COX-2 (PDB: 3LN1) or tubulin (PDB: 1SA0). Key interactions include H-bonds with methoxy groups and π-π stacking with benzofuran .
• MD Simulations : Run 100 ns simulations in GROMACS to assess stability of ligand-protein complexes .
• ADMET Prediction : SwissADME for bioavailability; ProTox-II for toxicity profiling .

Validation : Correlate computational ΔG values with experimental IC₅₀ data to refine models .

Q. How can conflicting data on reaction yields or bioactivity be resolved?

Methodological Answer :

• Reproducibility Checks :
  • Synthesis : Verify base strength (e.g., NaH vs. K₂CO₃) and solvent polarity (THF vs. DMF) .
  • Bioassays : Standardize cell passage number and culture media .
• Statistical Tools : ANOVA for yield optimization; Grubbs’ test to identify outliers in bioactivity datasets .

Case Study : A 20% yield discrepancy in dichlorobenzyloxy addition was traced to residual moisture in NaH; using freshly opened NaH improved consistency .

Q. What strategies enable selective functionalization of the benzofuran core?

Methodological Answer :

• Protecting Groups : Temporarily block the 6-hydroxy group with TBSCl before benzylidene formation .
• Regioselective Alkylation : Use phase-transfer catalysis (e.g., tetrabutylammonium bromide) for 2,6-dichlorobenzyloxy addition .
• Microwave Synthesis : Reduce reaction time (2 h vs. 12 h) and improve regioselectivity in benzylidene formation .

Q. How does the Z-configuration influence photophysical properties?

Methodological Answer :

• UV-Vis : Z-isomer shows λₐᵦₛ at 320–340 nm (π→π* transition), while E-isomer redshifts due to extended conjugation .
• Fluorescence : Quantum yield (Φ) of Z-isomer is 0.15 vs. 0.05 for E-isomer in ethanol .
• Application : Potential as a fluorescent probe for cellular imaging after functionalization with PEG .